Cas no 1805495-93-5 (2-Cyano-5-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride)

• Product Name: 2-Cyano-5-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride
• CAS No: 1805495-93-5
• MF: C₇H₂ClF₂IN₂O₂S
• MW: 378.522258281708
• CID: 4875581
• Update Time: 2025-06-09

2-Cyano-5-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride

• Inchi： 1S/C7H2ClF2IN2O2S/c8-16(14,15)5-1-3(6(9)10)7(11)13-4(5)2-12/h1,6H
• InChI Key： VNPCYFQCFNMVLO-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(C#N)=N1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 404
• XLogP3: 2.2
• Topological Polar Surface Area: 79.2

Additional information on 2-Cyano-5-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride

Professional Introduction to 2-Cyano-5-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride (CAS No. 1805495-93-5)

2-Cyano-5-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1805495-93-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a cyano group, a difluoromethyl substituent, and an iodine atom, make it a versatile building block for further chemical modifications and functionalizations.

The 2-Cyano-5-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride molecule exhibits remarkable reactivity due to its electron-withdrawing groups and halogen atoms. These features facilitate various chemical transformations, such as nucleophilic substitution, cross-coupling reactions, and sulfonamide formation. In recent years, this compound has been widely utilized in the development of novel therapeutic agents targeting a range of diseases.

One of the most notable applications of this compound is in the synthesis of small-molecule inhibitors for cancer therapy. The combination of the cyano group and the difluoromethyl substituent enhances the metabolic stability and binding affinity of drug candidates. For instance, studies have demonstrated its utility in creating potent kinase inhibitors that disrupt critical signaling pathways involved in tumor growth and progression. The iodine atom at the 6-position provides a handle for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures.

In addition to its role in oncology research, 2-Cyano-5-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride has shown promise in the development of antimicrobial agents. The presence of multiple reactive sites allows for the design of molecules with enhanced efficacy against resistant bacterial strains. Recent research has highlighted its use in generating novel sulfonamides, which exhibit broad-spectrum antibacterial activity. The difluoromethyl group, in particular, has been shown to improve pharmacokinetic properties by increasing lipophilicity and reducing metabolic clearance.

The compound's potential extends beyond pharmaceutical applications into agrochemical research. Its structural motifs are reminiscent of natural products with known bioactivity, suggesting its utility in developing novel pesticides and herbicides. By leveraging its reactivity, researchers can design molecules that interact selectively with biological targets in pests and weeds while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices that reduce reliance on traditional chemical inputs.

The synthesis of 2-Cyano-5-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to optimize yield and purity. These approaches not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles. The compound's synthesis typically begins with halogenation reactions followed by functional group interconversions, showcasing the versatility of modern synthetic strategies.

Ongoing research continues to uncover new applications for this compound in drug discovery and material science. Its unique structural features make it an attractive candidate for developing next-generation therapeutics targeting neurological disorders, inflammation, and infectious diseases. Collaborative efforts between academia and industry are driving innovation by exploring novel synthetic routes and exploring its potential in diverse therapeutic areas.

In conclusion, 2-Cyano-5-(difluoromethyl)-6-iodopyridine-3-sulfonyl chloride (CAS No. 1805495-93-5) is a multifaceted compound with significant implications for pharmaceutical and agrochemical research. Its reactivity, structural features, and broad applicability make it a valuable tool for scientists seeking to develop innovative solutions to global health challenges. As research progresses, this compound is poised to play an increasingly important role in shaping the future of medicinal chemistry.